4-((Isopropylamino)methyl)benzonitrile
Cat. No. B2471153
M. Wt: 174.247
InChI Key: VVLNSEKTUWLLMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08680091B2
Procedure details
Under a nitrogen atmosphere, add sodium cyanoborohydride (5.77 g, 91.6 mmol) to a solution of 4-cyanobenzaldehyde (3 g, 22.9 mmol), iso-propylamine (2.03 g, 34.4 mmol) and acetic acid (1.37 g, 22.9 mmol) in methanol (30 mL) at 0° C. with stirring. Warm the mixture to room temperature and stir overnight. Add water (100 mL), saturated aqueous K2CO3 (50 mL), and extract with DCM. Wash the combined organic extracts with water and brine. Dry the organic phase over Na2SO4, filter and concentrate in vacuo. Purify by chromatography on silica gel (300 g) eluting with 9:1 DCM/(chloroform:methanol:concentrated NH4OH 80:18:2) to obtain the desired intermediate (1.53 g, 38%). MS (APCI+) m/z: 175 (M+H)+.
Name
Yield
38%
Identifiers
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REACTION_CXSMILES
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C([BH3-])#N.[Na+].[C:5]([C:7]1[CH:14]=[CH:13][C:10]([CH:11]=O)=[CH:9][CH:8]=1)#[N:6].[CH:15]([NH2:18])([CH3:17])[CH3:16].C(O)(=O)C>CO>[CH:15]([NH:18][CH2:11][C:10]1[CH:13]=[CH:14][C:7]([C:5]#[N:6])=[CH:8][CH:9]=1)([CH3:17])[CH3:16] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
|
5.77 g
|
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Type
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reactant
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|
Smiles
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C(#N)[BH3-].[Na+]
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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C(#N)C1=CC=C(C=O)C=C1
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Name
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|
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Quantity
|
2.03 g
|
|
Type
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reactant
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Smiles
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C(C)(C)N
|
|
Name
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|
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Quantity
|
1.37 g
|
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Type
|
reactant
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Smiles
|
C(C)(=O)O
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Name
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|
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Quantity
|
30 mL
|
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Type
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solvent
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|
Smiles
|
CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stir overnight
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Duration
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8 (± 8) h
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EXTRACTION
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Type
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EXTRACTION
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Details
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Add water (100 mL), saturated aqueous K2CO3 (50 mL), and extract with DCM
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WASH
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Type
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WASH
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Details
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Wash the combined organic extracts with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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Dry the organic phase over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filter
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrate in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
Purify by chromatography on silica gel (300 g)
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WASH
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Type
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WASH
|
|
Details
|
eluting with 9:1 DCM/(chloroform:methanol:concentrated NH4OH 80:18:2)
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
C(C)(C)NCC1=CC=C(C#N)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.53 g | |
| YIELD: PERCENTYIELD | 38% | |
| YIELD: CALCULATEDPERCENTYIELD | 38.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
